Cas no 123197-54-6 (L-Alanine,N-methyl-N-[(methylamino)carbonyl]-)

• Product Name: L-Alanine,N-methyl-N-[(methylamino)carbonyl]-
• CAS No: 123197-54-6
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 104262
• Update Time: 2024-01-24

L-Alanine,N-methyl-N-[(methylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-methyl-N-[(methylamino)carbonyl]-
• 2,3,5-trimethylhydantoic acid
• L-Alanine, N-methyl-N-[(methylamino)carbonyl]- (9CI)

• Inchi： 1S/C6H12N2O3/c1-4(5(9)10)8(3)6(11)7-2/h4H,1-3H3,(H,7,11)(H,9,10)/t4-/m0/s1
• InChI Key： IZHUGOFWNQJKNN-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@H](C)N(C)C(NC)=O

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• PSA: 69.64